Cas no 1805378-71-5 (3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805378-71-5
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4870127
• Update Time: 2025-10-20

3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-7-4(1-12)6(3-14)5(2-13-7)8(10)11/h2,8,14H,1,3,12H2
• InChI Key： UFYHEFSUMWLWAY-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=C(CO)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol

Recent Advances in the Study of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol (CAS: 1805378-71-5)

3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol (CAS: 1805378-71-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The synthesis of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its structure and confirm its chemical identity. These efforts have facilitated a deeper understanding of the compound's reactivity and potential as a building block for more complex molecules in pharmaceutical applications.

In terms of biological activity, preliminary studies have demonstrated that 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol exhibits promising inhibitory effects against specific enzymes involved in disease pathways. For instance, it has shown activity against bacterial enzymes, suggesting potential utility as an antimicrobial agent. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in in vivo models. These studies are critical for determining the compound's therapeutic potential and safety profile.

Another area of interest is the compound's role in the development of novel agrochemicals. Its unique structural features, including the difluoromethyl group, make it a candidate for designing new pesticides with improved efficacy and environmental safety. Researchers are exploring its interactions with target proteins in pests to identify optimal formulations and application methods. This dual potential in both pharmaceutical and agricultural applications underscores the versatility of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol.

Despite these advancements, challenges remain in the large-scale production and commercialization of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the market. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-methanol (CAS: 1805378-71-5) represents a promising candidate for further research in both medicinal and agricultural chemistry. Its unique chemical properties and biological activities warrant continued investigation to fully exploit its applications. Future studies should focus on optimizing its synthesis, expanding its biological testing, and addressing the practical challenges associated with its development. This compound holds significant promise for contributing to advancements in drug discovery and sustainable agriculture.